Cas no 53411-95-3 (2-(1-ethoxyethoxy)propanenitrile)

2-(1-ethoxyethoxy)propanenitrile Properties

Names and Identifiers

• 2-(1-ethoxyethoxy)propanenitrile
• propanenitrile, 2-(1-ethoxyethoxy)-
• BRN 1752165
• Propionitrile, 2-(1-ethoxyethoxy)-
• 53411-95-3
• DTXSID90968069
• 1-Ethoxy-1-(1-cyanoethoxy)ethane
• SCHEMBL10844987
• Ethane, 1-ethoxy-1-(1-cyanoethoxy)-
• USAF A-10635
• +Expand

• InChIKey： QCIGZEVBUMNSPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO2/c1-4-9-7(3)10-6(2)5-8/h6-7H,4H2,1-3H3
• SMILES： CCOC(C)OC(C)C#N

Computed Properties

• Exact Mass: 143.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 143.095
• Heavy Atom Count: 10
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25
• Refractive Index: 1.415
• Boiling Point: 181.9°C at 760 mmHg
• Flash Point: 62.5°C
• Density: 0.948